Cas no 444308-65-0 (2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&)
444308-65-0 structure
Product Name:2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&
CAS No:444308-65-0
MF:C24H42O4
MW:394.587888240814
CID:929499
PubChem ID:3591025
Update Time:2025-04-19
2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& Chemical and Physical Properties
Names and Identifiers
-
- 2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL&
- [4-(hydroxymethyl)-2,5-dioctoxyphenyl]methanol
- 1,4-BENZENEDIMETHANOL, 2,5-BIS(OCTYLOXY)-
- 2,5-Bis(octyloxy)-1,4-bis(hydroxymethyl)benzene
- AC1MSW2W
- AG-F-55998
- CTK4I8194
- SureCN1225200
- SCHEMBL1225200
- DTXSID10393955
- 444308-65-0
- [2,5-Bis(octyloxy)-1,4-phenylene]dimethanol
-
- Inchi: 1S/C24H42O4/c1-3-5-7-9-11-13-15-27-23-17-22(20-26)24(18-21(23)19-25)28-16-14-12-10-8-6-4-2/h17-18,25-26H,3-16,19-20H2,1-2H3
- InChI Key: KDFGDJQZGFBTEC-UHFFFAOYSA-N
- SMILES: O(C1C=C(CO)C(=CC=1CO)OCCCCCCCC)CCCCCCCC
Computed Properties
- Exact Mass: 394.30830982g/mol
- Monoisotopic Mass: 394.30830982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 18
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.9
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Melting Point: 103-106 °C(lit.)
2 5-BIS(OCTYLOXY)-1 4-BIS(HYDROXYMETHYL& Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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